Cas no 885276-41-5 (Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate)
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
- 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
- Pyrazolo[1,5-a]pyridine-3-carboxylicacid, 6-methoxy-, ethyl ester
- Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (ACI)
- MFCD06739195
- Ethyl6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
- DTXSID80670306
- 885276-41-5
- Pyrazolo[1,5-a]pyridine-3-carboxylicacid,6-methoxy-,ethyl ester
- AB28833
- DB-077672
- J-521200
- ETHYL 6-METHOXYH-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
- AKOS016003469
- AS-43310
- SCHEMBL15881990
-
- MDL: MFCD06739195
- Inchi: 1S/C11H12N2O3/c1-3-16-11(14)9-6-12-13-7-8(15-2)4-5-10(9)13/h4-7H,3H2,1-2H3
- InChI Key: JFPMTUQUGCKZAT-UHFFFAOYSA-N
- SMILES: O=C(C1=C2N(C=C(C=C2)OC)N=C1)OCC
Computed Properties
- Exact Mass: 220.08500
- Monoisotopic Mass: 220.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 52.8A^2
Experimental Properties
- Density: 1.246
- Refractive Index: 1.575
- PSA: 52.83000
- LogP: 1.51960
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-1g |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-5g |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 5g |
14840.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-500mg |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-250mg |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 250mg |
1687.6CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-100mg |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 100mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0273-50mg |
6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester |
885276-41-5 | 96% | 50mg |
1060.05CNY | 2021-05-08 | |
| Chemenu | CM132872-1g |
ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate |
885276-41-5 | 95% | 1g |
$333 | 2021-08-05 | |
| Chemenu | CM132872-5g |
ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate |
885276-41-5 | 95% | 5g |
$1029 | 2021-08-05 | |
| TRC | E940698-10mg |
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate |
885276-41-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940698-50mg |
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate |
885276-41-5 | 50mg |
$ 95.00 | 2022-06-05 |
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 885276-41-5): An Overview of a Promising Heterocyclic Compound
Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 885276-41-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.
The structure of Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate consists of a pyrazolopyridine core with an ethyl ester group at the C-3 position and a methoxy substituent at the C-6 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.
Recent research has highlighted the potential of Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate has also been investigated for its antitumor effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as a novel anticancer agent.
The neuroprotective properties of Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate have also been explored. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways and reduce oxidative damage.
From a synthetic perspective, the preparation of Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate involves several well-established organic reactions. One common synthetic route involves the condensation of an appropriate pyridine derivative with a pyrazole precursor, followed by esterification to introduce the ethyl group. The methoxy substitution can be introduced through methylation reactions using methylating agents such as methyl iodide or dimethyl sulfate.
The pharmacokinetic properties of Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate are also important considerations for its potential use as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its intended biological effects.
In terms of safety, preliminary toxicological studies have indicated that Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to fully assess its long-term safety profile before it can be advanced to clinical trials.
The future prospects for Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop novel formulations and delivery systems to improve its bioavailability and therapeutic efficacy.
In conclusion, Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 885276-41-5) is a multifaceted heterocyclic compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation in drug discovery and development. As research in this field continues to advance, it is likely that new applications and opportunities will emerge for this promising compound.
885276-41-5 (Ethyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)